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Compound of Interest

Compound Name:
Chloro(3-

chloropropyl)dimethylsilane

CAS No.: 10605-40-0

Cat. No.: B076282

Get Quote

In the landscape of organosilicon chemistry, few reagents offer the synthetic versatility of

Chloro(3-chloropropyl)dimethylsilane. Identified by its CAS Number 10605-40-0, this

bifunctional molecule serves as a cornerstone for advanced material science, surface

chemistry, and specialized synthesis.[1][2] Its structure, featuring two distinct reactive centers—

a hydrolytically sensitive chlorosilyl group and a less reactive chloropropyl group—allows for a

controlled, stepwise introduction of functionality. This unique characteristic makes it an

invaluable intermediate for researchers and drug development professionals.[1]

This guide provides an in-depth exploration of Chloro(3-chloropropyl)dimethylsilane, moving

beyond simple data recitation to explain the causal relationships behind its properties and

applications. We will delve into its core characteristics, reactivity, field-proven protocols, and

safety considerations, offering a comprehensive resource for its effective utilization in a

laboratory setting.

Core Physicochemical & Spectroscopic Profile
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A thorough understanding of a reagent's physical and spectral properties is fundamental to its

successful application. The data below has been consolidated from authoritative chemical

suppliers and databases.

Physical and Chemical Identifiers
Property Value Source(s)

CAS Number 10605-40-0 [1][2][3][4]

Molecular Formula C₅H₁₂Cl₂Si [1][2]

Molecular Weight 171.14 g/mol [1][2]

IUPAC Name
chloro-(3-chloropropyl)-

dimethylsilane
[2][5]

Synonyms

(3-

Chloropropyl)dimethylchlorosil

ane

[1][4]

Appearance Colorless to light yellow liquid [1][3][4]

Density 1.046 g/mL at 20 °C [1][4]

Boiling Point 177-179 °C [1][4]

Refractive Index (n20/D) 1.450 [1][3]

InChI Key
BJLJNLUARMMMLW-

UHFFFAOYSA-N
[2][4]

SMILES C(Cl)CCCCl [2][5]

Spectroscopic Data Interpretation
Mass Spectrometry (MS): In electron ionization MS, the molecule will exhibit a characteristic

isotopic pattern due to the presence of two chlorine atoms. The molecular ion peak [M]+

would be observed around m/z 170, with corresponding peaks for ³⁵Cl/³⁷Cl isotopes.[6][7]

Nuclear Magnetic Resonance (NMR):
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¹H NMR: One would expect to see distinct signals corresponding to the dimethylsilyl

protons (a singlet), and three methylene groups (-CH₂-) of the propyl chain (multiplets).

The chemical shifts would be influenced by the adjacent silicon and chlorine atoms.

¹³C NMR: Signals for the two methyl carbons attached to silicon and the three carbons of

the propyl chain would be visible at distinct chemical shifts.

The Foundation of Versatility: Synthesis and
Bifunctional Reactivity
The utility of Chloro(3-chloropropyl)dimethylsilane stems from the differential reactivity of its

two chloro-substituents. The silicon-bound chlorine (Si-Cl) is highly electrophilic and

susceptible to rapid hydrolysis or nucleophilic substitution, while the carbon-bound chlorine (C-

Cl) behaves like a typical alkyl halide, reacting under different conditions.

Chloro(3-chloropropyl)dimethylsilane

Differential Reactivity

Cl-Si(CH₃)₂-CH₂-CH₂-CH₂-Cl

Si-Cl Bond
(Highly Reactive Site)  Primary Site for

  Hydrolysis & Nucleophilic Attack

C-Cl Bond
(Less Reactive Site)

  Site for Sₙ2 Reactions
  (e.g., with amines, azides)

Click to download full resolution via product page

Caption: Chemical structure and reactive sites of the molecule.

This reactivity differential is the key to its role as a synthetic linchpin. The Si-Cl bond can be

selectively targeted first, for instance, to anchor the molecule to a hydroxyl-bearing surface (like

glass or silica). This leaves the chloropropyl group's terminal chlorine available for subsequent

chemical modification.

Key Applications in Research and Development
Silane Coupling Agents & Surface Modification: This is a primary application where the

molecule enhances adhesion between organic polymers and inorganic substrates.[1][8] The
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Si-Cl group reacts with surface hydroxyls (-OH) on materials like glass or metal oxides,

forming a stable covalent bond. The exposed propyl chain then presents a reactive alkyl

halide handle for further functionalization, improving hydrophobicity or compatibility with

organic matrices.[1][8]

Intermediate in Complex Synthesis: The compound is a crucial starting material for more

elaborate molecules.

PET Ligands: It is used to prepare misonidazole-based ¹⁸F-radiolabeled organosilicon

compounds, which are vital as Positron Emission Tomography (PET) ligands for medical

imaging applications.[4][9]

Block Copolymers: It serves as an intermediate in the synthesis of block copolymers,

enabling the creation of advanced materials with tailored properties.[4][9]

High-Performance Materials: It is a key ingredient in formulating robust adhesives, sealants,

and coatings, especially in the demanding aerospace and automotive sectors where superior

bonding and durability are critical.[1][8]

Field-Proven Protocol: Surface Modification of
Glass Substrates
This protocol details a self-validating method for creating a functionalized surface using

Chloro(3-chloropropyl)dimethylsilane. The success of the modification is verified by

measuring the change in surface wettability via contact angle goniometry.

Causality Behind Experimental Choices:
Piranha Solution: Used for aggressive cleaning and, critically, to maximize the density of

hydroxyl (-OH) groups on the glass surface, which are the reaction sites for the silane.

Anhydrous Toluene: The Si-Cl bond is extremely sensitive to water.[3][4] Performing the

reaction in a dry, aprotic solvent is mandatory to prevent premature hydrolysis of the reagent,

which would lead to self-polymerization in solution rather than reaction with the surface.

Inert Atmosphere (Nitrogen/Argon): This further prevents atmospheric moisture from

interfering with the reaction.
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Triethylamine (Base): The reaction of the Si-Cl group with surface -OH groups releases HCl.

A non-nucleophilic base like triethylamine is added to act as an acid scavenger, driving the

reaction to completion.

Sonication & Curing: Sonication helps to remove physically adsorbed silane molecules, while

thermal curing encourages the formation of a stable, cross-linked siloxane network on the

surface.

Experimental Workflow Diagram
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Start: Glass Substrate

1. Substrate Cleaning
(Piranha etch, DI water rinse, dry)
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Contact Angle (Hydrophilic)

3. Silanization Reaction
(Anhydrous Toluene, Reagent, Base)

Under Inert Atmosphere

4. Rinsing & Sonication
(Toluene, Ethanol, DI Water)

5. Curing
(Oven at 110°C)

6. Validation: Measure Final
Contact Angle (Hydrophobic)

End: Functionalized Surface
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Caption: Workflow for surface modification and validation.
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Step-by-Step Methodology
Materials & Equipment:

Glass slides

Chloro(3-chloropropyl)dimethylsilane (≥95%)

Anhydrous Toluene

Triethylamine (distilled)

Piranha solution (H₂SO₄:H₂O₂ 3:1 ratio - EXTREME CAUTION)

Deionized (DI) water, Ethanol

Reaction vessel with inert gas inlet

Sonicator, Oven, Contact Angle Goniometer

Procedure:

Substrate Preparation: i. Immerse glass slides in Piranha solution for 30 minutes. (Safety

Warning: Piranha solution is extremely corrosive and reactive. Use appropriate PPE in a

fume hood). ii. Rinse thoroughly with DI water and dry under a stream of nitrogen.

Pre-reaction Validation: i. Measure the water contact angle of the cleaned slide. It should

be highly hydrophilic (<10°).

Silanization: i. Place the dried slides in a reaction vessel. ii. Under an inert atmosphere,

add anhydrous toluene to cover the slides. iii. Add Chloro(3-
chloropropyl)dimethylsilane to a final concentration of 2% (v/v). iv. Add triethylamine

(1.5 equivalents relative to the silane). v. Allow the reaction to proceed for 4-6 hours at

room temperature with gentle agitation.

Post-reaction Cleanup: i. Remove slides and rinse sequentially with toluene, ethanol, and

DI water. ii. Sonicate the slides in fresh toluene for 5 minutes to remove any unbound

reagent. iii. Dry the slides under a nitrogen stream.
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Curing: i. Place the slides in an oven at 110°C for 1 hour.

Post-reaction Validation: i. Cool the slides to room temperature and measure the water

contact angle. A significant increase in hydrophobicity (contact angle >70°) confirms

successful surface modification.

Safety, Handling, and Storage: A Non-Negotiable
Priority
Chloro(3-chloropropyl)dimethylsilane is a corrosive and moisture-sensitive compound that

demands careful handling.

Hazard Classification: It is classified as Skin Corrosive 1B (H314), causing severe skin burns

and eye damage.[4][10]

Personal Protective Equipment (PPE): Always use in a chemical fume hood. Wear chemical-

resistant gloves (nitrile or neoprene), a lab coat, and chemical safety goggles with a face

shield.[11]

Handling: The material is moisture-sensitive.[3] Handle under an inert atmosphere (e.g.,

nitrogen or argon) to prevent degradation. Use dry glassware and solvents. Containers

should be kept tightly closed.[11][12]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials like

water, alcohols, and oxidizing agents.[4] It is classified under Storage Class 8A for

combustible, corrosive hazardous materials.

Spills and Disposal: Absorb spills with dry sand or another non-combustible absorbent

material. Dispose of contents and container in accordance with local, regional, and national

regulations at an approved waste disposal plant.[10]

Conclusion
Chloro(3-chloropropyl)dimethylsilane is more than a simple chemical; it is a sophisticated

molecular tool. Its value lies in the predictable and differential reactivity of its two functional

groups, enabling precise chemical engineering at the molecular level. For researchers in

materials science and drug development, mastering the handling and application of this
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reagent opens up a vast array of possibilities, from creating high-performance composites to

synthesizing targeted imaging agents. By understanding the causality behind its reactivity and

adhering to rigorous safety and handling protocols, its full potential can be harnessed for

innovation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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